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Compound of Interest

Compound Name: (S,R)-S63845

Cat. No.: B8081686

(S,R)-S63845 is the isomer of S63845 and is utilized as an experimental control. S63845 is a
potent and selective inhibitor of Myeloid Cell Leukemia 1 (MCLL1), a pro-survival protein often
overexpressed in cancers.[1] While the Safety Data Sheet (SDS) for the closely related
compound S63845 indicates it is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), it is imperative for researchers to handle this potent
research compound with a comprehensive safety-first approach.[2] The responsibility for
developing proper handling and personal protection methods lies with the user, based on the
specific conditions of use.[]

Personal Protective Equipment (PPE)

Although the available SDS for S63845 does not mandate specific PPE, best practices for
handling potent, biologically active small molecules in a laboratory setting should be followed.
[2] The following table summarizes the recommended PPE for various tasks involving (S,R)-
S$63845.
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Recommended Personal Protective

Task .
Equipment (PPE)

- Primary: Disposable nitrile gloves (double-
gloving recommended), safety glasses with side
o ) ) shields, and a lab coat. - Secondary (in case of
Weighing and Aliquoting Powder ] o
potential for aerosolization): A NIOSH-approved
respirator (e.g., N95) and a face shield should

be considered.

) ] - Disposable nitrile gloves, safety glasses, and a
Preparing Solutions
lab coat.

- Disposable nitrile gloves, lab coat, and safety

Cell Culture Experiments
glasses.

- Disposable nitrile gloves, lab coat, and safety
) ) ] ) glasses. Additional PPE may be required based
Animal Handling (In Vivo Studies) o _ ,
on institutional animal care and use committee

(IACUC) guidelines.

_ - Disposable nitrile gloves, lab coat, and safety
Waste Disposal
glasses.

Note: Always inspect PPE for integrity before use. Contaminated PPE should be removed and
disposed of properly.

Operational Plans

=

. Engineering Controls:

All work with solid (S,R)-S63845 should be conducted in a certified chemical fume hood or a
ventilated balance enclosure to minimize inhalation exposure.

Work with solutions should also be performed in a chemical fume hood.

2. Safe Handling Practices:

Avoid direct contact with the skin, eyes, and clothing.
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e Minimize the creation of dust and aerosols.

o Use the smallest practical quantities for experiments.

e Wash hands thoroughly after handling the compound, even if gloves were worn.
e Do not eat, drink, or smoke in laboratory areas.

3. Storage:

o Store (S,R)-S63845 as a solid at -20°C for long-term stability.[3]

o Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month,
protected from light.

e Avoid repeated freeze-thaw cycles of solutions.

Disposal Plans

Dispose of (S,R)-S63845 and any contaminated materials in accordance with all applicable
federal, state, and local regulations.

e Unused Compound: Treat as chemical waste. Do not dispose of down the drain or in the
regular trash.

o Contaminated Materials: All disposable items that have come into contact with (S,R)-
S63845, such as pipette tips, tubes, and gloves, should be collected in a designated, sealed
waste container and disposed of as chemical waste.

o Liquid Waste: Solutions containing (S,R)-S63845 should be collected in a clearly labeled,
sealed waste container for chemical waste disposal.

Experimental Protocols
In Vitro Cell Viability Assay

This protocol is a representative example based on studies using the active isomer, S63845.

Objective: To determine the effect of (S,R)-S63845 on the viability of cancer cell lines.
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Materials:

(S,R)-S63845

DMSO (for stock solution)

Appropriate cancer cell line (e.g., H929 multiple myeloma cells)

Cell culture medium (e.g., RPMI-1640) with supplements (e.g., 10% FBS)

96-well plates

Cell viability reagent (e.g., CellTiter-Glo®)

Plate reader

Procedure:

Prepare Stock Solution: Dissolve (S,R)-S63845 in DMSO to create a high-concentration
stock solution (e.g., 10 mM).

Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.

Compound Treatment: Prepare serial dilutions of the (S,R)-S63845 stock solution in cell
culture medium to achieve the desired final concentrations. Add the diluted compound to the
appropriate wells. Include a vehicle control (DMSO) and a no-treatment control.

Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C
in a humidified incubator with 5% CO2.

Viability Assessment: Add the cell viability reagent to each well according to the
manufacturer's instructions.

Data Acquisition: Measure the luminescence or absorbance using a plate reader.

Data Analysis: Normalize the results to the vehicle control to determine the percentage of
cell viability. Calculate the IC50 value if applicable.
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In Vivo Murine Xenograft Study

This protocol is a representative example based on studies using the active isomer, S63845.
Objective: To evaluate the anti-tumor efficacy of (S,R)-S63845 in a mouse xenograft model.
Materials:

« (S,R)-S63845

» Vehicle for in vivo administration (e.g., as described in literature, a solution containing 25mM

HCIl and 20% 2-hydroxy propyl -cyclodextrin has been used for S63845)
e Immunocompromised mice (e.g., NOD/SCID)
e Human cancer cells for implantation (e.g., MV4-11)
o Calipers for tumor measurement
Procedure:

o Xenograft Implantation: Subcutaneously implant human cancer cells into the flank of the

mice.
e Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mms3).
e Animal Grouping: Randomize the mice into treatment and control groups.

e Compound Administration: Prepare the formulation of (S,R)-S63845 in the appropriate
vehicle. Administer the compound to the treatment group via the desired route (e.g.,
intravenous injection) at a specified dose and schedule. Administer the vehicle alone to the
control group.

e Tumor Measurement: Measure the tumor dimensions with calipers at regular intervals.
» Monitoring: Monitor the body weight and overall health of the mice throughout the study.

o Endpoint: At the end of the study, euthanize the mice and excise the tumors for further
analysis if required.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b8081686?utm_src=pdf-body
https://www.benchchem.com/product/b8081686?utm_src=pdf-body
https://www.benchchem.com/product/b8081686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o Data Analysis: Calculate tumor growth inhibition and assess the statistical significance of the
results.
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Caption: Mechanism of Action of S63845.
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Caption: Safe Handling Workflow for (S,R)-S63845.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b8081686?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Critical_Safety_Protocols_for_Handling_Potent_and_Unidentified_Research_Compounds.pdf
https://cdnmedia.eurofins.com/corporate-eurofins/media/18722414/eurofins-bpt-the-challenge-of-handling-highly-potent-api-and-adcs-in-analytical-chemistry-2022epr.pdf
https://www.outsourcedpharma.com/doc/safety-containment-and-analysis-of-highly-potent-compounds-from-development-to-commercialization-0001
https://www.outsourcedpharma.com/doc/safety-containment-and-analysis-of-highly-potent-compounds-from-development-to-commercialization-0001
https://www.benchchem.com/product/b8081686#personal-protective-equipment-for-handling-s-r-s63845
https://www.benchchem.com/product/b8081686#personal-protective-equipment-for-handling-s-r-s63845
https://www.benchchem.com/product/b8081686#personal-protective-equipment-for-handling-s-r-s63845
https://www.benchchem.com/product/b8081686#personal-protective-equipment-for-handling-s-r-s63845
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8081686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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